Cas no 1391707-12-2 (1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecan-2-one)

• Product Name: 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecan-2-one
• CAS No: 1391707-12-2
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 2111885
• Update Time: 2025-06-28

1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-Oxa-1,9-diazaspiro[5.5]undecan-2-one
• 4-Oxa-1,9-diazaspiro[5.5]undecan-2-one, 1-methyl-
• FCH2698975
• 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecan-2-one

• Inchi： 1S/C9H16N2O2/c1-11-8(12)6-13-7-9(11)2-4-10-5-3-9/h10H,2-7H2,1H3
• InChI Key： HWZIQAVDDJFHTF-UHFFFAOYSA-N
• SMILES： O1CC(N(C)C2(C1)CCNCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 212
• Topological Polar Surface Area: 41.6

Additional information on 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecan-2-one

Professional Introduction to 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecan-2-one (CAS No. 1391707-12-2)

1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecan-2-one is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its intriguing pharmacophoric features. This spirocyclic oxindole derivative, characterized by a fused oxazole and piperazine ring system, presents a promising scaffold for the development of novel therapeutic agents. The compound’s molecular architecture, featuring a rigid spirocyclic core, contributes to its potential for binding to biological targets with high specificity and affinity.

The synthesis of 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecan-2-one involves a multi-step organic transformation that highlights the compound’s synthetic accessibility while maintaining its structural complexity. The process typically begins with the formation of the spirocyclic intermediate through a cyclization reaction, followed by functional group modifications to introduce the methyl and oxo groups at strategic positions. Recent advances in catalytic methods have enabled more efficient and scalable synthesis routes, making this compound an attractive candidate for further pharmacological exploration.

One of the most compelling aspects of 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecan-2-one is its potential as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancers, making them prime targets for therapeutic intervention. Preliminary computational studies suggest that the spirocyclic scaffold of this compound can effectively interact with the ATP-binding pockets of kinases, potentially leading to the development of potent inhibitors.

Recent experimental investigations have begun to unravel the pharmacological profile of 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecan-2-one. In vitro assays have demonstrated its ability to inhibit several kinases with high selectivity, including tyrosine kinases such as EGFR and VEGFR. These findings are particularly promising given the success of kinase inhibitors in clinical practice for treating cancers and inflammatory diseases. Further studies are underway to optimize its potency and selectivity through structural modifications.

The compound’s unique heterocyclic structure also suggests potential applications beyond kinase inhibition. The presence of both oxygen and nitrogen atoms in its core allows for diverse interactions with biological targets, including receptors and ion channels. This versatility makes 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecan-2-one a valuable scaffold for exploring new therapeutic modalities. For instance, its ability to modulate G-protein coupled receptors (GPCRs) is being investigated in preclinical models as a potential treatment for neurological disorders.

From a chemical biology perspective, 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecan-2-one offers insights into the design of molecules that can selectively target specific biological pathways without off-target effects. The spirocyclic core provides rigidity, which can enhance binding affinity and reduce conformational flexibility—a critical factor in drug design. Additionally, the oxazole and piperazine moieties introduce hydrogen bonding capabilities and polar interactions that can further refine molecular recognition.

The development of novel drug candidates often relies on high-throughput screening (HTS) methodologies to identify compounds with desired biological activity. 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecan-2-one has been incorporated into HTS libraries for screening against various disease-related targets. Initial results have shown encouraging activity profiles in several assays, prompting further investigation into its mechanism of action and potential therapeutic applications.

The future prospects for 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecan-2-one are vast and multifaceted. As computational chemistry techniques continue to advance, virtual screening methods can be employed to predict new derivatives with enhanced properties. Meanwhile, synthetic chemists are exploring novel methodologies to streamline the preparation of this compound and its analogs on an industrial scale.

In conclusion, 1-Methyl - 4 - oxa - 1 , 9 - diazaspiro [ 5 . 5 ] undecan - 2 - one ( CAS No . 1391707 - 12 - 2 ) represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties . Its potential as a kinase inhibitor , coupled with its versatility as a scaffold for developing new therapeutic agents , positions it as a cornerstone in ongoing research efforts aimed at addressing unmet medical needs . As further studies elucidate its mechanisms and applications , this compound is poised to make substantial contributions to drug discovery and development .